Cas no 1454851-48-9 (2-chloro-3-fluoro-6-iodobenzoic acid)

• Product Name: 2-chloro-3-fluoro-6-iodobenzoic acid
• CAS No: 1454851-48-9
• MF: C₇H₃ClFIO₂
• MW: 300.453397035599
• MDL: MFCD28660069
• CID: 5683322
• PubChem ID: 89816603
• Update Time: 2025-10-28

2-chloro-3-fluoro-6-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-6-iodo-benzoic acid
• Benzoic acid, 2-chloro-3-fluoro-6-iodo-
• 2-chloro-3-fluoro-6-iodobenzoic acid
• 1454851-48-9
• SCHEMBL15273916
• EN300-25320036
• Z3300764149
• CS-0459888

• MDL： MFCD28660069
• Inchi： 1S/C7H3ClFIO2/c8-6-3(9)1-2-4(10)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key： QMAMRPOGPXYEAE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(I)C=CC(F)=C1Cl

Computed Properties

• Exact Mass: 299.88503g/mol
• Monoisotopic Mass: 299.88503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 2.143±0.06 g/cm3(Predicted)
• Boiling Point: 330.7±42.0 °C(Predicted)
• pka: 1.22±0.25(Predicted)

Additional information on 2-chloro-3-fluoro-6-iodobenzoic acid

2-Chloro-3-fluoro-6-iodobenzoic Acid (CAS No. 1454851-48-9): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-3-fluoro-6-iodobenzoic acid (CAS No. 1454851-48-9) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of halogen substituents, which confer it with a range of desirable properties and potential applications.

The molecular structure of 2-chloro-3-fluoro-6-iodobenzoic acid consists of a benzene ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 3-position, and an iodine atom at the 6-position, along with a carboxylic acid group. This specific arrangement of substituents imparts the molecule with distinct chemical reactivity and physical properties. For instance, the presence of the carboxylic acid group makes it an excellent starting material for various synthetic transformations, such as esterification, amide formation, and coupling reactions.

In the realm of medicinal chemistry, 2-chloro-3-fluoro-6-iodobenzoic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel pharmaceuticals. For example, researchers at the University of California, San Francisco, have utilized this compound as a building block in the synthesis of potent inhibitors targeting specific enzymes involved in cancer pathways. The unique electronic properties conferred by the halogen substituents enable fine-tuning of the pharmacological profiles of these inhibitors.

Moreover, 2-chloro-3-fluoro-6-iodobenzoic acid has found applications in materials science due to its ability to form stable complexes with various metal ions. These complexes exhibit interesting optical and electronic properties, making them suitable for use in advanced materials such as organic light-emitting diodes (OLEDs) and sensors. A study published in the Journal of Materials Chemistry C demonstrated that metal complexes derived from this compound exhibited enhanced photoluminescence efficiency and stability under various environmental conditions.

The synthetic versatility of 2-chloro-3-fluoro-6-iodobenzoic acid has also been leveraged in the development of new catalysts and ligands. Researchers at the Max Planck Institute for Chemical Energy Conversion have reported the use of this compound as a ligand precursor in homogeneous catalysis. The resulting catalysts showed improved activity and selectivity in hydrogenation reactions, which are crucial for industrial processes such as the production of fine chemicals and pharmaceutical intermediates.

In addition to its synthetic utility, 2-chloro-3-fluoro-6-iodobenzoic acid has been investigated for its environmental impact. Studies conducted by environmental scientists have focused on understanding its biodegradability and potential ecotoxicity. Initial findings suggest that while this compound is relatively stable under standard environmental conditions, it can be effectively degraded by certain microbial consortia under controlled conditions. This information is crucial for assessing its safe use in various applications.

The ongoing research into 2-chloro-3-fluoro-6-iodobenzoic acid underscores its importance as a versatile building block in multiple scientific disciplines. Its unique combination of halogen substituents and functional groups makes it an attractive candidate for further exploration in areas such as drug discovery, materials science, and catalysis. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.